2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
CAS No. |
100367-73-5 |
|---|---|
Molecular Formula |
C6H7N3OS |
Molecular Weight |
169.21 g/mol |
IUPAC Name |
2-sulfanylidene-1H-pyridine-3-carbohydrazide |
InChI |
InChI=1S/C6H7N3OS/c7-9-5(10)4-2-1-3-8-6(4)11/h1-3H,7H2,(H,8,11)(H,9,10) |
InChI Key |
CCXSUYUCCHUHMP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CNC(=S)C(=C1)C(=O)NN |
Origin of Product |
United States |
Biological Activity
2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide is a heterocyclic compound that has garnered attention for its diverse biological activities. This article explores its synthesis, structural characteristics, and various biological effects, including antimicrobial, anticancer, and antiproliferative activities.
Synthesis and Structural Characteristics
The compound is synthesized through the reaction of ethyl 2-(3,5-di-tert-butyl-4-hydroxybenzylsulfanyl)nicotinate with hydrazine. This reaction results in the formation of 2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide in its thione form. The molecular structure reveals a planar configuration with significant intramolecular hydrogen bonding that stabilizes its conformation .
Antimicrobial Activity
Research indicates that derivatives of 1,2-dihydropyridine compounds exhibit significant antimicrobial properties. For instance, studies have shown that 2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide demonstrates activity against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values for these compounds were assessed to determine their effectiveness:
| Compound | Bacterial Strain | MIC (μg/mL) |
|---|---|---|
| 2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide | E. coli | 32 |
| 2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide | S. aureus | 16 |
| 2-Sulfanylidene-1,2-dihydropyridine-3-carbohydrazide | P. aeruginosa | 64 |
These findings suggest that the compound possesses comparable activity to established antibiotics like amikacin .
Anticancer Activity
The compound has also been evaluated for its anticancer properties. In vitro studies using various cancer cell lines demonstrated a significant reduction in cell viability upon treatment with different concentrations of 2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide. The IC50 values were calculated to quantify its potency:
| Cell Line | IC50 (μM) |
|---|---|
| MCF-7 (breast cancer) | 15 |
| A549 (lung cancer) | 25 |
| HeLa (cervical cancer) | 20 |
The compound induced apoptosis and G1 phase cell cycle arrest in treated cells, indicating its potential as an anticancer agent .
Antiproliferative Activity
In addition to its antimicrobial and anticancer effects, the antiproliferative activity of the compound was assessed using the Sulforhodamine B assay. The results indicated that it effectively inhibits cell proliferation across multiple cancer cell lines:
| Cell Line | % Inhibition at 50 μM |
|---|---|
| MCF-7 | 70% |
| A549 | 60% |
| HeLa | 65% |
This suggests that the compound may be effective in managing tumor growth through its antiproliferative properties .
Case Studies
A notable case study involved the evaluation of a series of pyridine derivatives including 2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide in a preclinical setting. The study highlighted the compound's ability to inhibit tumor growth in xenograft models, further supporting its potential therapeutic applications in oncology .
Q & A
Q. How to address contradictions in spectroscopic vs. crystallographic data?
- Methodological Answer : Discrepancies between experimental NMR (solution state) and X-ray (solid state) arise from solvent effects or dynamic processes. Validate via: (i) Variable-temperature NMR to probe tautomer equilibria. (ii) Compare DFT-simulated solid-state vs. solution spectra. (iii) Re-refine crystallographic data (SHELXL) with anisotropic displacement parameters .
Q. What is the compound’s potential as a bioactive scaffold?
- Methodological Answer : Molecular docking (AutoDock Vina) against glucosamine-6-phosphate synthase (PDB: 2VF5) predicts binding affinities (−7.1 to −7.3 kcal/mol). Key interactions: hydrogen bonding with Arg73 and hydrophobic contacts with Phe413. Synthesize derivatives with electron-withdrawing substituents (e.g., NO) to enhance binding .
Q. How do hydrogen-bonding networks influence its supramolecular assembly?
- Methodological Answer : Hirshfeld surface analysis (CrystalExplorer) quantifies intermolecular contacts: N–H···O (23%), C–H···π (15%). Thermal stability (TGA/DSC) correlates with hydrogen-bond strength. Replace –NH with methyl groups to disrupt chains and study packing effects .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
